Cas no 2171944-37-7 (3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4,4,4-trifluorobutanoic acid)

• Product Name: 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4,4,4-trifluorobutanoic acid
• CAS No: 2171944-37-7
• MF: C₂₅H₂₇F₃N₂O₅
• MW: 492.48749756813
• CID: 5985448
• PubChem ID: 165516895
• Update Time: 2025-05-25

3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4,4,4-trifluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4,4,4-trifluorobutanoic acid
• 3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]-4,4,4-trifluorobutanoic acid
• EN300-1528633
• 2171944-37-7

• Inchi： 1S/C25H27F3N2O5/c1-15(23(33)30-21(13-22(31)32)25(26,27)28)7-6-12-29-24(34)35-14-20-18-10-4-2-8-16(18)17-9-3-5-11-19(17)20/h2-5,8-11,15,20-21H,6-7,12-14H2,1H3,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： SWVNZIFMBZJRHW-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)NC(C(C)CCCNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 492.18720645g/mol
• Monoisotopic Mass: 492.18720645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4,4,4-trifluorobutanoic acid

Comprehensive Analysis of 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4,4,4-trifluorobutanoic acid (CAS No. 2171944-37-7)

The compound 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4,4,4-trifluorobutanoic acid (CAS No. 2171944-37-7) is a highly specialized fluorinated amino acid derivative with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9-fluorenylmethoxycarbonyl (Fmoc) protecting group and a trifluoromethyl moiety, makes it a valuable building block for designing novel bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in drug discovery and bioconjugation, particularly in the development of targeted therapies and precision medicine.

One of the most searched questions in the field of organic chemistry and peptide engineering revolves around the synthetic utility of Fmoc-protected amino acids. The Fmoc group in 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4,4,4-trifluorobutanoic acid provides excellent stability under basic conditions while being selectively removable under mild conditions, making it ideal for solid-phase peptide synthesis (SPPS). This aligns with the growing demand for high-purity peptides in biopharmaceuticals and diagnostic reagents. The trifluorobutanoic acid segment further enhances the compound's metabolic stability, a critical factor in protease-resistant drug design.

Recent advancements in AI-driven molecular modeling have highlighted the importance of fluorinated compounds like CAS No. 2171944-37-7 in optimizing drug-likeness and binding affinity. The CF3 group in this molecule is frequently explored in medicinal chemistry for its ability to modulate lipophilicity and hydrogen bonding interactions. These properties are crucial for addressing current challenges in GPCR-targeted drugs and enzyme inhibitors, topics trending in PubMed and Google Scholar searches.

From a sustainability perspective, the synthesis of 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4,4,4-trifluorobutanoic acid reflects the pharmaceutical industry's shift toward green chemistry principles. Researchers are investigating catalytic fluorination methods and solvent-free conditions to produce such compounds, responding to environmental concerns frequently discussed in ACS Sustainable Chemistry forums. The compound's potential in biodegradable materials also aligns with the circular economy trend.

Analytical characterization of this compound typically involves HPLC-MS and NMR spectroscopy, techniques dominating search queries like "peptide purity analysis" and "fluorine NMR interpretation". The CAS No. 2171944-37-7 has been referenced in studies exploring structure-activity relationships (SAR) for neurological disorders, capitalizing on the blood-brain barrier permeability often enhanced by trifluoromethyl groups.

In conclusion, 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-4,4,4-trifluorobutanoic acid represents a cutting-edge intersection of peptide chemistry, fluorine chemistry, and drug development. Its multifaceted applications respond to contemporary scientific priorities such as personalized therapeutics, computational chemistry, and environmentally benign synthesis, making it a compound of enduring relevance in modern research.